Cas no 349621-30-3 (Benzoic acid, 3-[[(4-nitrophenyl)sulfonyl]amino]-, ethyl ester)

• Product Name: Benzoic acid, 3-[[(4-nitrophenyl)sulfonyl]amino]-, ethyl ester
• CAS No: 349621-30-3
• MF: C₁₅H₁₄N₂O₆S
• MW: 350.346462726593
• CID: 1467405
• Update Time: 2024-08-24

Benzoic acid, 3-[[(4-nitrophenyl)sulfonyl]amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[(4-nitrophenyl)sulfonyl]amino]-, ethyl ester

• Inchi： 1S/C15H14N2O6S/c1-2-23-15(18)11-4-3-5-12(10-11)16-24(21,22)14-8-6-13(7-9-14)17(19)20/h3-10,16H,2H2,1H3
• InChI Key： WHGUJIROFVCZPG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(NS(C2=CC=C([N+]([O-])=O)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 350.05732

Experimental Properties

• Density: 1.431±0.06 g/cm3(Predicted)
• Boiling Point: 527.6±60.0 °C(Predicted)
• PSA: 115.61
• pka: 6?+-.0.10(Predicted)